Cas no 31009-31-1 (8-Fluoro-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 8-Fluoro-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 31009-31-1
• MF: C₁₀H₅F₄NO
• MW: 231.146416425705
• MDL: MFCD00276580
• CID: 53682
• PubChem ID: 2737339
• Update Time: 2025-10-28

8-Fluoro-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2-(trifluoromethyl)quinolin-4-ol
• 8-Fluoro-4-hydroxy-2-(trifluoromethyl)quinoline
• 8-fluoro-2-(trifluoromethyl)-1H-quinolin-4-one
• 8-Fluor-2-trifluormethylchinolin-4-ol
• 8-luoro-2-(triluoromethyl)-1H-quinolin-4-one
• SB69133
• 587885-86-7
• 8-fluoro-4-hydroxy-2-trifluoromethylquinoline
• 8-Fluoro-2-(trifluoromethyl)quinolin-4(1H)-one
• SY005924
• CHEBI:184016
• SB69508
• J-519433
• AS-31272
• MFCD00276580
• 8-fluoro-4-hydroxy-2-(trifluoromethyl)quinoline, AldrichCPR
• Maybridge1_005054
• HMS555N16
• 4-Quinolinol, 8-fluoro-2-(trifluoromethyl)-
• DTXSID50371999
• 31009-31-1
• AKOS015853381
• AC-7362
• CS-W014686
• SCHEMBL2709776
• A820689
• AKOS009159359
• FT-0621534
• DB-047950

• MDL： MFCD00276580
• Inchi： 1S/C10H5F4NO/c11-6-3-1-2-5-7(16)4-8(10(12,13)14)15-9(5)6/h1-4H,(H,15,16)
• InChI Key： UQFKMXKVHWMPPC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=C(C(F)(F)F)NC=21)=O

Computed Properties

• Exact Mass: 231.03100
• Monoisotopic Mass: 231.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.468
• Melting Point: 111 °C
• Boiling Point: 220℃/760mmHg
• Flash Point: 86.8℃
• Refractive Index: 1.5
• PSA: 33.12000
• LogP: 3.09830
• Solubility: Not determined

8-Fluoro-2-(trifluoromethyl)quinolin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Additional information on 8-Fluoro-2-(trifluoromethyl)quinolin-4-ol

8-Fluoro-2-(trifluoromethyl)quinolin-4-ol: A Comprehensive Overview

8-Fluoro-2-(trifluoromethyl)quinolin-4-ol (CAS No. 31009-31-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound, characterized by its unique quinoline skeleton with fluorine and trifluoromethyl substituents, exhibits remarkable properties that make it a valuable asset in various research and industrial applications. In this article, we will delve into the structural features, synthesis methods, physical and chemical properties, and the latest advancements in its applications.

The quinoline framework of 8-fluoro-2-(trifluoromethyl)quinolin-4-ol is a key structural element that contributes to its versatile reactivity and functionality. Quinoline derivatives are known for their aromatic stability and ability to participate in diverse chemical reactions, making them ideal candidates for drug design and material synthesis. The presence of fluorine atoms at the 8-position and a trifluoromethyl group at the 2-position further enhances the compound's electronic properties, rendering it highly reactive in certain environments while maintaining stability under others.

Recent studies have highlighted the potential of 8-fluoro-2-(trifluoromethyl)quinolin-4-ol as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to act as a scaffold for functional groups has been leveraged to create compounds with enhanced bioavailability and selectivity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in tumor progression.

In addition to its pharmaceutical applications, 8-fluoro-2-(trifluoromethyl)quinolin-4-ol has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. A 2023 report in *Advanced Materials* showcased how this compound can be incorporated into organic semiconductors to improve charge transport efficiency, thereby enhancing device performance.

The synthesis of 8-fluoro-2-(trifluoromethyl)quinolin-4-ol involves a series of carefully optimized steps to ensure high yield and purity. Traditional methods often employ Friedlander-type cyclization reactions, where appropriate precursors are subjected to acidic or basic conditions to form the quinoline ring. Recent advancements have introduced more efficient methodologies, such as microwave-assisted synthesis and catalytic processes, which significantly reduce reaction times while maintaining product quality.

From an analytical standpoint, 8-fluoro-2-(trifluoromethyl)quinolin-4-ol has been utilized as a reference standard in chromatographic techniques due to its well-defined physical properties. Its high purity and stability make it an ideal choice for calibrating instruments used in quality control processes across various industries.

In conclusion, 8-fluoro-2-(trifluoromethyl)quinolin-4-ol (CAS No. 31009-31-1) stands out as a multifaceted compound with vast potential across multiple disciplines. Its structural versatility, combined with cutting-edge research findings, positions it as a cornerstone for future innovations in drug discovery, materials development, and analytical chemistry.